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Compound of Interest

Compound Name: 3-Hydroxy-4-methylbenzoic acid

Cat. No.: B044023 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

3-Hydroxy-4-methylbenzoic acid (CAS No. 586-30-1). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Adherence to these step-by-step instructions is essential for minimizing risks and ensuring a

safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Hydroxy-4-methylbenzoic acid is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and respiratory irritation.[1] Therefore, stringent adherence to

Personal Protective Equipment (PPE) protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specific Recommendation Standard

Respiratory

NIOSH-approved N95 (or

equivalent) dust mask.

Required when handling the

powder form to prevent

inhalation.

NIOSH (US) or EN 143 (EU)

Eye & Face

Chemical safety goggles or

glasses with side shields. A

face shield should be

considered if there is a risk of

splashing.

ANSI Z87.1 (US) or EN 166

(EU)

Hand

Chemical-resistant gloves.

Nitrile or Neoprene gloves are

recommended for their

resistance to a range of

organic acids.[2][3] Always

inspect gloves for integrity

before use and replace them

immediately if they become

contaminated.

ASTM F1001 (US) or EN 374

(EU)

Body

Laboratory coat. Additional

protective clothing may be

necessary for large-scale

operations.

N/A

Occupational Exposure Limits
As of the latest available data, no specific occupational exposure limits (OELs), such as

Threshold Limit Values (TLVs) or Permissible Exposure Limits (PELs), have been established

for 3-Hydroxy-4-methylbenzoic acid by major regulatory bodies including OSHA, NIOSH, and

ACGIH. In the absence of established limits, it is crucial to handle this chemical with a high

degree of caution and to minimize exposure through the consistent use of the recommended

PPE and engineering controls.
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Table 2: Occupational Exposure Limits

Organization Limit Type Value

OSHA
PEL (Permissible Exposure

Limit)
Not Established

ACGIH TLV (Threshold Limit Value) Not Established

NIOSH
REL (Recommended Exposure

Limit)
Not Established

Safe Handling and Storage Protocol
Adherence to proper handling and storage procedures is critical to prevent accidental exposure

and maintain the chemical's integrity.

Handling:
Ventilation: Always handle 3-Hydroxy-4-methylbenzoic acid in a well-ventilated area. A

fume hood is recommended, especially when working with the powdered form or when

heating the substance.

Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing. Do not breathe in

the dust.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before eating, drinking, or smoking.

Equipment: Use dedicated, properly cleaned, and dry equipment for handling.

Storage:
Container: Store in a tightly sealed, original container.

Location: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and sources

of ignition.[1]

Incompatibilities: Store separately from strong oxidizing agents, bases, and reducing agents.
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Emergency and Spill Response
Immediate and appropriate action is required in the event of a spill or accidental exposure.

Accidental Exposure:
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

while holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If skin irritation occurs, seek medical advice.

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill Cleanup Protocol:
Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

PPE: Put on the appropriate PPE as outlined in Table 1.

Contain: For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Place the collected material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area with a suitable solvent or detergent and water. Collect

the cleaning materials for disposal as hazardous waste.

Report: Report the incident to the laboratory supervisor.
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Personal Protective Equipment (PPE) Protocol

Handling & Storage

Spill Response

Disposal Plan

Wear N95 Respirator

Wear Chemical Safety Goggles

Wear Nitrile/Neoprene Gloves

Wear Lab Coat

Use in Well-Ventilated Area / Fume Hood

Step 2

Avoid Skin/Eye Contact & Dust Inhalation

Practice Good Personal Hygiene

Store in Cool, Dry, Well-Ventilated Area

Evacuate Immediate Area

In case of spill

End: Safe Completion of Work

If no incident

Don Appropriate PPE

Contain & Clean Up Spill

Dispose of Waste Properly

Collect in Labeled, Sealed Container

Follow Local & National Regulations

Step 3

Arrange for Professional Waste Disposal

Step 3

Start: Handling 3-Hydroxy-4-methylbenzoic acid

Step 1

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Hydroxy-4-methylbenzoic acid.
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Disposal Plan
Proper disposal of 3-Hydroxy-4-methylbenzoic acid and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste material (including the chemical itself and any contaminated items like

gloves, paper towels, etc.) in a clearly labeled, sealed, and chemically compatible

container.

The label should include the words "Hazardous Waste" and the chemical name: "3-
Hydroxy-4-methylbenzoic Acid".

Storage of Waste:

Store the waste container in a designated, secure area, away from incompatible materials.

Disposal Procedure:

Dispose of the chemical waste through a licensed and approved hazardous waste

disposal company.

Do not dispose of this chemical down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.[4][5]

This guide is intended to provide essential, immediate safety and logistical information. Always

refer to the full Safety Data Sheet (SDS) for this chemical before use and consult with your

institution's Environmental Health and Safety (EHS) department for any specific questions or

concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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